Cas no 62458-88-2 (3-Pyridinecarboxamide, 4-chloro-N-2-propynyl-)

• Product Name: 3-Pyridinecarboxamide, 4-chloro-N-2-propynyl-
• CAS No: 62458-88-2
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 444032
• PubChem ID: 71386176
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 4-chloro-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 4-chloro-N-2-propynyl-
• 4-chloro-N-prop-2-ynylpyridine-3-carboxamide
• DTXSID70808373
• 4-Chloro-N-(prop-2-yn-1-yl)pyridine-3-carboxamide
• 62458-88-2
• AKOS019797133

• Inchi： 1S/C9H7ClN2O/c1-2-4-12-9(13)7-6-11-5-3-8(7)10/h1,3,5-6H,4H2,(H,12,13)
• InChI Key： BEYOMMABQIHRHK-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(NCC#C)=O

Computed Properties

• Exact Mass: 194.02481
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99